Cas no 1862314-47-3 (2-Amino-2-(2-methoxycyclohexyl)acetamide)

• Product Name: 2-Amino-2-(2-methoxycyclohexyl)acetamide
• CAS No: 1862314-47-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5703432
• PubChem ID: 130586843
• Update Time: 2025-10-19

2-Amino-2-(2-methoxycyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1862314-47-3
• 2-Amino-2-(2-methoxycyclohexyl)acetamide
• EN300-1299888
• Cyclohexaneacetamide, α-amino-2-methoxy-

• Inchi： 1S/C9H18N2O2/c1-13-7-5-3-2-4-6(7)8(10)9(11)12/h6-8H,2-5,10H2,1H3,(H2,11,12)
• InChI Key： GENNQZYWWVFFLW-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1C(C(N)=O)N

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 340.7±17.0 °C(Predicted)
• pka: 15.93±0.50(Predicted)

Additional information on 2-Amino-2-(2-methoxycyclohexyl)acetamide

Introduction to 2-Amino-2-(2-Methoxycyclohexyl)Acetamide (CAS No: 1862314-47-3)

2-Amino-2-(2-methoxycyclohexyl)acetamide (CAS No: 1862314-47-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and as a versatile building block in chemical synthesis.

The molecular structure of 2-amino-2-(2-methoxycyclohexyl)acetamide consists of a cyclohexane ring substituted with a methoxy group at the 2-position and an acetamide group attached to the same carbon atom as the amino group. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the methoxy group in 2-methoxycyclohexyl derivatives enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the amino group in acetamide derivatives can participate in hydrogen bonding, further increasing the compound's potential for interaction with biological targets.

In terms of synthesis, 2-amino-2-(2-methoxycyclohexyl)acetamide can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

The application of cyclohexane-based compounds in drug development is a rapidly evolving area. For instance, recent research has focused on the use of methoxy-substituted cyclohexanes as templates for designing inhibitors of enzymes involved in neurodegenerative diseases. The ability of acetamide derivatives to modulate enzyme activity makes them valuable candidates for drug discovery programs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond medicinal chemistry, cyclohexane derivatives are also being investigated for their role in materials science. The unique properties of methoxy-substituted cyclohexanes, such as their thermal stability and mechanical strength, make them promising candidates for advanced materials like polymers and composites.

In conclusion, 2-amino-2-(2-methoxycyclohexyl)acetamide (CAS No: 1862314-47-3) is a compound with diverse applications and significant potential across multiple scientific disciplines. Its structure lends itself to various chemical transformations, while its functional groups provide opportunities for interaction with biological systems. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.